Cas no 41110-33-2 (Methyl 5-methylpyrazine-2-carboxylate)

• Product Name: Methyl 5-methylpyrazine-2-carboxylate
• CAS No: 41110-33-2
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD04116910
• CID: 327399
• PubChem ID: 465065
• Update Time: 2025-08-03

Methyl 5-methylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methylpyrazine-2-carboxylate
• 2-Pyrazinecarboxylicacid, 5-methyl-, methyl ester
• 5-methylpyrazine-2-carboxylic acid methyl ester
• Pyrazinecarboxylic acid, 5-methyl-, methyl ester
• 2-pyrazinecarboxylic acid, 5-methyl-, methyl ester
• 2-Pyrazinecarboxylic acid, 5-methyl-,methyl ester
• AMPZ0029
• CRBOSZMVDHYLJE-UHFFFAOYSA-N
• 2-methoxycarbonyl-5-methylpyrazine
• SBB053940
• Methyl 5-mehtylpyrazin
• TS-02019
• EN300-127666
• AM803871
• methyl 5-methylpyrazine-2-carboxylate, AldrichCPR
• CS-0038852
• DTXSID90332766
• MFCD04116910
• SCHEMBL1858691
• SY024382
• FT-0639696
• CHEMBL115764
• 41110-33-2
• 5-methyl-2-pyrazinecarboxylic acid, methyl ester
• 5-Methyl-pyrazine-2-carboxylic acid methyl ester
• METHYL5-METHYLPYRAZINE-2-CARBOXYLATE
• AKOS008904940
• Methyl 5-mehtylpyrazine-2-carboxylate
• DB-007087
• ALBB-027674

• MDL： MFCD04116910
• Inchi： 1S/C7H8N2O2/c1-5-3-9-6(4-8-5)7(10)11-2/h3-4H,1-2H3
• InChI Key： CRBOSZMVDHYLJE-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C)C=N1)=O

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.1

Experimental Properties

• Density: 1.169
• Boiling Point: 234.1℃ at 760 mmHg
• Flash Point: 95.4°C
• Refractive Index: 1.512
• PSA: 52.08000
• LogP: 0.57160

Methyl 5-methylpyrazine-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on Methyl 5-methylpyrazine-2-carboxylate

Methyl 5-Methylpyrazine-2-Carboxylate: A Comprehensive Overview

Methyl 5-methylpyrazine-2-carboxylate, identified by the CAS number 41110-33-2, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development, agrochemicals, and specialty chemicals. Recent advancements in synthetic methodologies and analytical techniques have further enhanced our understanding of its properties and functionalities.

The chemical structure of methyl 5-methylpyrazine-2-carboxylate consists of a pyrazine ring substituted with a methyl group at the 5-position and a carboxylate ester group at the 2-position. This arrangement imparts the molecule with distinct electronic and steric properties, making it versatile for various chemical transformations. The pyrazine moiety, known for its aromaticity and conjugation, plays a pivotal role in determining the compound's reactivity and stability. Recent studies have highlighted the importance of such heterocyclic structures in modulating biological activities, particularly in enzyme inhibition and receptor binding.

From a synthetic perspective, the preparation of methyl 5-methylpyrazine-2-carboxylate typically involves multi-step reactions, often starting from pyrazine derivatives. The introduction of the methyl group at the 5-position is achieved through alkylation or methylation reactions, while the carboxylate ester is formed via esterification or amidation processes. Researchers have explored various catalysts and reaction conditions to optimize yields and purity levels. For instance, recent work has demonstrated the use of microwave-assisted synthesis to accelerate reaction rates and improve selectivity.

The applications of methyl 5-methylpyrazine-2-carboxylate span across multiple industries. In the fragrance industry, this compound is valued for its contribution to complex floral and woody notes in perfumes and cosmetics. Its ability to act as a flavor enhancer has also made it a valuable ingredient in food additives. In agriculture, derivatives of this compound have been investigated for their potential as pesticides or growth regulators. Moreover, in pharmaceutical research, methyl 5-methylpyrazine-2-carboxylate serves as a building block for more complex molecules with therapeutic potential.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and molecular interactions of methyl 5-methylpyrazine-2-carboxylate. Density functional theory (DFT) calculations have been employed to study its frontier molecular orbitals, which are critical for understanding its reactivity in various chemical reactions. Additionally, machine learning algorithms are being utilized to predict its bioavailability and toxicity profiles, aiding in its evaluation as a drug candidate.

In conclusion, methyl 5-methylpyrazine-2-carboxylate (CAS No. 41110-33-2) stands out as a multifaceted compound with promising applications across diverse fields. Its unique chemical structure, coupled with recent innovations in synthesis and characterization techniques, positions it as a key player in modern chemical research. As ongoing studies continue to unravel its potential, this compound is poised to make significant contributions to both academic and industrial advancements.